Cas no 1448071-29-1 (4-(morpholin-4-yl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylbenzamide)

• Product Name: 4-(morpholin-4-yl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylbenzamide
• CAS No: 1448071-29-1
• MF: C₁₇H₁₇N₇O₂
• MW: 351.362581968308
• CID: 6350065
• PubChem ID: 71805449
• Update Time: 2025-06-08

4-(morpholin-4-yl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(morpholin-4-yl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylbenzamide
• AKOS024557890
• 4-morpholin-4-yl-N-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]benzamide
• 1448071-29-1
• 4-(morpholin-4-yl)-N-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]benzamide
• N-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-4-morpholinobenzamide
• F6432-0341

• Inchi： 1S/C17H17N7O2/c25-17(13-1-3-14(4-2-13)23-5-7-26-8-6-23)22-15-9-16(20-11-19-15)24-12-18-10-21-24/h1-4,9-12H,5-8H2,(H,19,20,22,25)
• InChI Key： REGHVTJFUBRSGJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(C(NC3C=C(N=CN=3)N3C=NC=N3)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 351.14437281g/mol
• Monoisotopic Mass: 351.14437281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.1Ų

Additional information on 4-(morpholin-4-yl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylbenzamide

Recent Advances in the Study of 4-(morpholin-4-yl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylbenzamide (CAS: 1448071-29-1)

The compound 4-(morpholin-4-yl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylbenzamide (CAS: 1448071-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a morpholine ring and a 1,2,4-triazole moiety, has been the subject of several studies aimed at elucidating its biological activity and mechanism of action.

Recent research has focused on the compound's role as a kinase inhibitor, particularly in the context of cancer therapy. Studies have demonstrated that 1448071-29-1 exhibits potent inhibitory activity against specific protein kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study highlighted its high selectivity and low cytotoxicity in normal cells, making it a promising candidate for further development.

In addition to its anticancer properties, 4-(morpholin-4-yl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylbenzamide has also been investigated for its potential in treating inflammatory and autoimmune diseases. A recent preclinical study demonstrated its ability to modulate immune responses by inhibiting key signaling molecules in the NF-κB pathway. This finding opens new avenues for the development of novel immunomodulatory agents.

The synthesis and optimization of 1448071-29-1 have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry detailed an efficient synthetic route for this compound, emphasizing improvements in yield and purity. The authors also explored structure-activity relationships (SAR) by synthesizing analogs, which provided valuable insights into the pharmacophore requirements for optimal activity.

Despite these promising findings, challenges remain in the development of 4-(morpholin-4-yl)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylbenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its pharmacokinetic properties.

In conclusion, 1448071-29-1 represents a compelling example of how rational drug design and chemical biology can converge to yield promising therapeutic candidates. Its dual potential in oncology and immunology underscores the versatility of this compound, and further studies are warranted to fully realize its clinical potential.